(R)-1-(1H-Benzimidazol-2-YL)ethylamine hydrochloride
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Description
(R)-1-(1H-Benzimidazol-2-YL)ethylamine hydrochloride is a useful research compound. Its molecular formula is C9H12ClN3 and its molecular weight is 197.666. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Cancer Research and DNA Interaction : Compounds related to benzimidazole, such as those synthesized by Schiff base condensation involving benzimidazole derivatives, have shown significant interactions with calf thymus DNA and demonstrated substantial in vitro cytotoxic effects against various cancer cell lines. These compounds bind DNA through an intercalative mode, suggesting a potential for the development of novel anticancer agents (Paul et al., 2015).
Antiprotozoal Activity : Benzimidazole derivatives have been synthesized and tested against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, showing strong activity that surpassed that of metronidazole, a commonly used drug for these parasites (Pérez‐Villanueva et al., 2013).
Antimicrobial and Antifungal Properties : Novel benzimidazole-based compounds have been synthesized and evaluated for their antimicrobial and antifungal activities, with some demonstrating significant effectiveness. This suggests their potential application in treating microbial infections (Salahuddin et al., 2017).
Anticorrosive Properties : Benzimidazole motifs have been studied for their anticorrosion characteristics towards mild steel in hydrochloric acid, indicating their potential use in protecting metals from corrosion (Ammal et al., 2018).
Chemical Synthesis and Characterization
Complex Synthesis and Structural Analysis : The synthesis of ruthenium complexes incorporating benzimidazole derivatives demonstrates the versatility of benzimidazole in complex formation, which could be relevant in catalysis and material science research (Singh et al., 2008).
QSAR Studies : Quantitative structure-activity relationship (QSAR) studies involving benzimidazole derivatives aimed at understanding their pharmacological activity have provided insights into designing molecules with specific biological activities (El-kilany et al., 2015).
Properties
IUPAC Name |
(1R)-1-(1H-benzimidazol-2-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3.ClH/c1-6(10)9-11-7-4-2-3-5-8(7)12-9;/h2-6H,10H2,1H3,(H,11,12);1H/t6-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFHWHWCRHSKBOZ-FYZOBXCZSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=NC2=CC=CC=C2N1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90712327 |
Source
|
Record name | (1R)-1-(1H-Benzimidazol-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90712327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1363166-45-3 |
Source
|
Record name | (1R)-1-(1H-Benzimidazol-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90712327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.